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Compound of Interest

Compound Name: Idra 21

CAS No.: 163936-78-5

Cat. No.: B10768404

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of Idra 21, a benzothiadiazine derivative and a positive allosteric modulator of the

AMPA receptor. While specific degradation protocols for Idra 21 are not readily available in

published literature, adherence to general principles of laboratory chemical waste management

is paramount.

Chemical and Physical Properties of Idra 21
A summary of the key chemical and physical properties of Idra 21 is provided in the table

below. This information is crucial for understanding its handling and storage requirements, as

well as for assessing potential hazards.
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Property Value

Chemical Name
7-chloro-3-methyl-3,4-dihydro-2H-1,2,4-

benzothiadiazine 1,1-dioxide

CAS Number 22503-72-6

Molecular Formula C₈H₉ClN₂O₂S

Molecular Weight 232.69 g/mol

Appearance White to off-white solid

Solubility Sparingly soluble in DMSO and Ethanol

Storage Store at -20°C for long-term stability

Safe Handling and Personal Protective Equipment
(PPE)
Before handling Idra 21, it is imperative to wear appropriate personal protective equipment to

minimize exposure and ensure personal safety.

Recommended PPE:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of Idra 21. This

process emphasizes waste minimization and proper segregation to ensure compliance with

safety regulations and to protect the environment.

1. Waste Minimization:
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Purchase and use only the amount of Idra 21 that is necessary for your experiments to

reduce the generation of chemical waste.

Avoid preparing excess stock solutions.

2. Segregation of Waste:

Solid Waste:

Collect any solid Idra 21 waste, including contaminated personal protective equipment

(e.g., gloves, weighing paper), in a designated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and have a

secure lid.

Liquid Waste:

Aqueous solutions containing Idra 21 should be collected in a separate, labeled

hazardous waste container.

Do not mix Idra 21 waste with other incompatible chemical waste streams. Check your

institution's chemical hygiene plan for specific segregation guidelines.

3. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "Idra 21 (7-chloro-3-methyl-3,4-dihydro-2H-1,2,4-

benzothiadiazine 1,1-dioxide)."

The concentration of the waste, if applicable.

The date the waste was first added to the container.

The primary hazard(s) associated with the chemical (e.g., "Irritant").
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4. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Secondary containment (e.g., a larger, chemically resistant bin) is recommended to prevent

spills.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Never dispose of Idra 21 down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Idra 21.
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Caption: Logical workflow for the proper disposal of Idra 21.
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Experimental Protocols
Currently, there are no established and widely cited experimental protocols for the chemical

neutralization or degradation of Idra 21 in a standard laboratory setting. The environmental fate

of related benzothiazole compounds suggests potential for microbial degradation, but this is not

a practical or recommended disposal method for laboratory waste. Therefore, the focus

remains on safe collection and disposal via authorized channels.

By following these procedures, researchers can ensure the safe and compliant disposal of Idra
21, contributing to a secure laboratory environment and minimizing environmental impact.

Always consult your institution's specific chemical hygiene plan and waste disposal guidelines

for any additional requirements.

To cite this document: BenchChem. [Proper Disposal of Idra 21: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768404/docs#proper-disposal-of-idra-21-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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